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Compound of Interest

Compound Name: 2-Hydroxybutanamide

Cat. No.: B3417655 Get Quote

Ensuring the safe and compliant disposal of 2-Hydroxybutanamide is critical for maintaining a

secure laboratory environment and adhering to regulatory standards. This document provides

essential safety information and a step-by-step guide for the proper disposal of this compound.

Key Safety and Handling Information
2-Hydroxybutanamide is classified as a hazardous substance. It is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] Therefore,

strict adherence to safety protocols is mandatory when handling this chemical.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 2-Hydroxybutanamide. This includes:

Eye Protection: Tight-sealing safety goggles or a face shield.

Hand Protection: Wear appropriate protective gloves.

Body Protection: A lab coat or other protective clothing to prevent skin exposure.[2]

Respiratory Protection: If ventilation is inadequate or if dusts/aerosols are generated, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.

Chemical and Physical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3417655?utm_src=pdf-interest
https://www.benchchem.com/product/b3417655?utm_src=pdf-body
https://www.benchchem.com/product/b3417655?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxybutanamide
https://aksci.com/sds/7833BA_SDS.pdf
https://www.benchchem.com/product/b3417655?utm_src=pdf-body
https://aksci.com/sds/7833BA_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3417655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physical and chemical properties of 2-Hydroxybutanamide is provided

in the table below for easy reference.

Property Value

Molecular Formula C4H9NO2

Molecular Weight 103.12 g/mol

Appearance Colorless liquid

Solubility Soluble in water, ethanol, and acetone

Hazards Harmful if swallowed, Skin/eye irritant

Data sourced from PubChem and other chemical suppliers.[1][3]

Step-by-Step Disposal Procedure
The proper disposal of 2-Hydroxybutanamide must be conducted in a manner that minimizes

environmental impact and complies with all local, state, and federal regulations.

1. Waste Identification and Segregation:

Clearly label all waste containers with "2-Hydroxybutanamide" and the appropriate hazard

symbols.

Do not mix 2-Hydroxybutanamide with other waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office. Incompatible materials, such

as strong oxidizing agents, should be kept separate.

2. Spill Management: In the event of a spill, follow these procedures:

Evacuate and restrict access to the affected area.

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, dry sand).
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Carefully sweep or vacuum the absorbed material and place it into a clearly labeled, sealed

container for disposal.[2]

Prevent the spill from entering drains, sewers, or waterways.[2]

3. Final Disposal:

Consult Regulations: Always consult your institution's EHS office and local hazardous waste

regulations for specific disposal instructions.[2]

Licensed Disposal Vendor: The disposal of 2-Hydroxybutanamide must be handled by a

licensed and approved hazardous waste disposal company.[2] Do not attempt to dispose of

this chemical down the drain or in regular trash.

Container Management: Ensure the waste container is tightly sealed and stored in a cool,

dry, and well-ventilated area away from incompatible materials while awaiting pickup by the

disposal vendor.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Hydroxybutanamide.
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Caption: Workflow for the safe disposal of 2-Hydroxybutanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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